2-(Trifluoromethyl)-5-(2-methyloxiran-2-yl)pyridine

• Molecular Formula: C9H8F3NO
• Molecular Weight: 203.16 g/mol
• IUPAC Name: 5-(2-methyloxiran-2-yl)-2-(trifluoromethyl)pyridine
• InChI: InChI=1S/C9H8F3NO/c1-8(5-14-8)6-2-3-7(13-4-6)9(10,11)12/h2-4H,5H2,1H3
• InChI Key: QOPBJXNPQVTDMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CO1)C2=CN=C(C=C2)C(F)(F)F

Description

2-(Trifluoromethyl)-5-(2-methyloxiran-2-yl)pyridine is a useful research compound. Its molecular formula is C9H8F3NO and its molecular weight is 203.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared by following general procedure 3. DMSO was added to NaH (1 equiv.) and heated to 65° C. for 1 h. THF was added at the same temperature and heated for another 10 min. After 10 min., the reaction mixture was cooled to 0° C. Trimethylsulfonium iodide (1 equiv.) was added and stirred for 10 min. after which the solution of 1-(6-(trifluoromethyl)pyridin-3-yl)ethanone (1 equiv.) in THF was added dropwise. After complete addition, the reaction mixture was stirred at RT for 2 h. The product was detected by LCMS and the reaction mixture was poured into ice water, extracted in diethyl ether (4×50 mL), dried over Na2SO4 and concentrated at 25° C. to obtain the product.

Synthesis routes and methods II

Procedure details

DMSO is added to NaH (1-1.8 equiv.) and heated to 65° C. for 1 h. THF is added at the same temperature and heated for another 10 min. After 10 min., the reaction mixture is cooled to 0° C. Trimethylsulfonium iodide (1-1.2 equiv.) is added and the contents stirred for 10 min. after which the solution of 5-acetyl-2-(trifluoromethyl)pyridine (1 equiv.) in THF is added dropwise. After complete addition, the reaction mixture is stirred at RT for 2 h; the reaction is monitored by LCMS. After completion, the reaction mixture is poured in ice water, extracted in diethyl ether, dried over sodium sulfate and concentrated at 25° C. to get the crude product.